Cas no 2366994-52-5 (3-Bromo-5-(trifluoromethoxy)phenylacetylene)

• Product Name: 3-Bromo-5-(trifluoromethoxy)phenylacetylene
• CAS No: 2366994-52-5
• MF: C₉H₄BrF₃O
• MW: 265.026672363281
• CID: 5071338
• PubChem ID: 139026933
• Update Time: 2025-06-08

3-Bromo-5-(trifluoromethoxy)phenylacetylene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(trifluoromethoxy)phenylacetylene
• 1-Bromo-3-ethynyl-5-(trifluoromethoxy)benzene
• CS-0131503
• 2366994-52-5
• MFCD31726319
• E81553
• AKOS040810466
• Benzene, 1-bromo-3-ethynyl-5-(trifluoromethoxy)-

• Inchi： 1S/C9H4BrF3O/c1-2-6-3-7(10)5-8(4-6)14-9(11,12)13/h1,3-5H
• InChI Key： JYOFFGVHAKABQP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#C)C=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 263.93976 g/mol
• Monoisotopic Mass: 263.93976 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2
• Molecular Weight: 265.03

Additional information on 3-Bromo-5-(trifluoromethoxy)phenylacetylene

Comprehensive Overview of 3-Bromo-5-(trifluoromethoxy)phenylacetylene (CAS No. 2366994-52-5)

3-Bromo-5-(trifluoromethoxy)phenylacetylene (CAS No. 2366994-52-5) is a highly specialized organic compound widely utilized in pharmaceutical research, material science, and agrochemical development. Its unique molecular structure, featuring a phenylacetylene core substituted with bromo and trifluoromethoxy groups, makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. The compound's CAS number 2366994-52-5 ensures precise identification in global chemical databases, catering to researchers seeking high-purity building blocks for cross-coupling reactions like Sonogashira or Suzuki-Miyaura.

In recent years, the demand for halogenated phenylacetylenes has surged due to their role in developing OLED materials, fluorescent probes, and kinase inhibitors. A 2023 study highlighted derivatives of 3-Bromo-5-(trifluoromethoxy)phenylacetylene as key precursors for thermally activated delayed fluorescence (TADF) emitters—a hot topic in organic electronics forums. The trifluoromethoxy group enhances lipophilicity and metabolic stability, addressing frequent queries about "improving drug bioavailability" in medicinal chemistry circles.

From a synthetic perspective, this compound's bromo substituent enables selective functionalization via palladium-catalyzed reactions, as evidenced by its use in patent-protected routes for BTK inhibitors. Analytical techniques like HPLC (≥98% purity) and NMR spectroscopy (distinct singlet for acetylene proton at ~3.2 ppm) are critical for quality verification—details often searched alongside "CAS 2366994-52-5 characterization data". Storage recommendations (-20°C under inert gas) align with industry standards for air-sensitive intermediates.

The compound's relevance extends to click chemistry applications, particularly in bioconjugation strategies for antibody-drug conjugates (ADCs). Its terminal alkyne moiety efficiently participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a technique dominating "bioorthogonal chemistry" discussions. Recent preprint publications emphasize derivatives of 3-Bromo-5-(trifluoromethoxy)phenylacetylene in designing PROTAC degraders, addressing the trending search term "targeted protein degradation tools".

Environmental considerations are increasingly shaping compound selection, and the trifluoromethoxy group offers advantages over traditional perfluoroalkyl chains in reducing bioaccumulation potential. This aligns with green chemistry principles frequently cited in "sustainable pharmaceutical synthesis" queries. Suppliers typically provide REACH-compliant documentation for CAS 2366994-52-5, ensuring compliance with evolving EU chemical regulations—a major concern for industrial buyers.

In material science contexts, the compound's rigid aromatic backbone contributes to π-conjugated systems for organic semiconductors. A 2024 review noted its utility in creating non-fullerene acceptors for perovskite solar cells, responding to searches about "next-gen photovoltaic materials". The electron-withdrawing trifluoromethoxy group fine-tunes HOMO-LUMO levels, a feature highlighted in computational chemistry studies comparing substituent effects.

For synthetic chemists, handling precautions emphasize using Schlenk techniques due to the compound's sensitivity to oxygen radical reactions—a practical note often missing from vendor specifications but crucial for "acetylene derivative handling protocols" searches. Scale-up challenges, particularly in controlling homocoupling side reactions, are addressed through optimized Pd/ligand systems, reflecting industry interest in "transition metal catalysis optimization".

The compound's X-ray crystallography data (CCDC deposition numbers frequently requested) reveals a near-linear acetylene geometry with orthogonal positioning of the bromo and trifluoromethoxy groups—structural insights valuable for molecular docking studies. These characteristics position CAS 2366994-52-5 as a strategic choice for fragment-based drug discovery (FBDD), particularly in allosteric modulator design targeting GPCRs.